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Compound of Interest

Compound Name: 1,2-Dibromotetrafluoroethane

Cat. No.: B104034

Essential Safety and Handling Guide for 1,2-
Dibromotetrafluoroethane

For Immediate Reference: Operational and Safety Protocols

This document provides crucial safety and logistical information for the handling and disposal
of 1,2-Dibromotetrafluoroethane (also known as Halon 2402), tailored for researchers,
scientists, and drug development professionals. Adherence to these guidelines is essential for
ensuring personal safety and proper management of this chemical.

Personal Protective Equipment (PPE)

When handling 1,2-Dibromotetrafluoroethane, a comprehensive PPE strategy is required to
prevent exposure. The following table summarizes the recommended PPE. It is critical to note
that specific quantitative data, such as glove breakthrough times, for 1,2-
Dibromotetrafluoroethane is not readily available. Therefore, recommendations for glove
selection are based on guidelines for halogenated hydrocarbons.
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Body Part

Personal Protective
Equipment

Specifications and
Recommendations

Respiratory

NIOSH-approved Respirator

A full-face chemical cartridge
respirator with organic vapor
cartridges is recommended. A
half-face respirator with the
same cartridges in conjunction
with airtight goggles is a viable
alternative, though it offers a

lower level of protection.

Hand

Chemical-Resistant Gloves

Butyl rubber gloves are
recommended for handling
halogenated aliphatic
compounds.[1] Nitrile and
PVC-coated nitrile gloves are
not recommended.[1] Due to
the lack of specific
breakthrough time data, it is
crucial to change gloves
immediately upon any sign of

contamination or degradation.

Eye/Face

Safety Goggles and Face
Shield

Use tightly fitting safety
goggles. A face shield should
be worn in situations where

splashing is a risk.

Body

Chemical-Resistant Clothing

Wear appropriate chemical-
resistant protective clothing to
prevent skin contact. A lab coat
or chemical-resistant apron

should be worn.

Footwear

Closed-toe Shoes

Closed-toe shoes are
mandatory in any laboratory
setting where chemicals are
handled.
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Safe Handling and Storage
e Ventilation: Always handle 1,2-Dibromotetrafluoroethane in a well-ventilated area,

preferably within a chemical fume hood.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents and active metals.[2] Keep containers tightly closed.

e Hygiene: Avoid eating, drinking, or smoking in areas where this chemical is handled. Wash
hands thoroughly after handling.

Emergency Procedures and First Aid

« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.[3]

» Skin Contact: Immediately wash the affected area with soap and plenty of water.[3] Remove
contaminated clothing and wash it before reuse.[4] If irritation persists, seek medical
attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate medical attention.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person.[3] Seek immediate medical attention.

Spill and Disposal Plan
Spill Response Workflow

The following diagram outlines the procedural steps for managing a spill of 1,2-
Dibromotetrafluoroethane.
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Workflow for 1,2-Dibromotetrafluoroethane Spill

Evacuate Immediate Area & Alert Others

i

Don Appropriate PPE
(Full-face respirator, Butyl rubber gloves, Chemical-resistant clothing)

'

Contain the Spill with Absorbent Material

'

Collect Absorbed Material into a Sealed Container

'

Decontaminate the Spill Area

'

Dispose of Waste as Hazardous Material

Spill Managed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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